![molecular formula C16H11ClN6O3S B2508554 4-[(3-Chlorophenyl)hydrazinylidene]-3-(4-nitrophenyl)-5-oxo-1-pyrazolecarbothioamide CAS No. 2225181-84-8](/img/structure/B2508554.png)
4-[(3-Chlorophenyl)hydrazinylidene]-3-(4-nitrophenyl)-5-oxo-1-pyrazolecarbothioamide
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Overview
Description
4-[(3-chlorophenyl)hydrazinylidene]-3-(4-nitrophenyl)-5-oxo-1-pyrazolecarbothioamide is a C-nitro compound.
Scientific Research Applications
Synthesis and Characterization
- Synthesis and Spectroscopic Study : This compound has been synthesized and characterized through various spectroscopic methods, such as NMR and LCMS. These techniques are crucial for confirming the structure and purity of the compound (Salian, Narayana, & Sarojini, 2017).
Pharmaceutical Potential
- Potential Antimicrobial and Anti-TB Activity : The compound exhibits promising antimicrobial activity, as evidenced by molecular docking studies. It shows inhibitory activity against human microsomal prostaglandin E synthase 1 and potential as an anti-tuberculosis drug (Thomas et al., 2018).
Antifungal Activities
- Synergistic Antifungal Activities : Pyrazoline derivatives, including the one , have been synthesized and studied for their antifungal activities. These compounds, particularly when combined with conventional antifungals, exhibit enhanced effectiveness against fungal pathogens (Ali et al., 2012).
Chemical Reactivity and Stability
- Computational Evaluation of Reactivity : Computational techniques, including density functional theory (DFT) calculations, have been used to assess the reactive properties of this compound. Such studies provide insights into the stability and potential chemical interactions of the compound (Thomas et al., 2018).
Additional Applications
- Hirshfeld Surface Analysis and Molecular Docking : The compound has been analyzed using Hirshfeld surface analysis, providing detailed information on intermolecular interactions. Molecular docking studies have been performed to explore the compound's binding patterns, which are essential for understanding its potential biological activities (Uzun, 2022).
properties
IUPAC Name |
4-[(3-chlorophenyl)diazenyl]-5-(4-nitrophenyl)-3-oxo-1H-pyrazole-2-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN6O3S/c17-10-2-1-3-11(8-10)19-20-14-13(21-22(15(14)24)16(18)27)9-4-6-12(7-5-9)23(25)26/h1-8,21H,(H2,18,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEQSBTDRMOZWRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)N=NC2=C(NN(C2=O)C(=S)N)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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